Cas no 486422-70-2 (4-(4-Ethylpiperazin-1-ylsulfonyl)phenylboronic acid)

• Product Name: 4-(4-Ethylpiperazin-1-ylsulfonyl)phenylboronic acid
• CAS No: 486422-70-2
• MF: C₁₂H₁₉BN₂O₄S
• MW: 298.166261911392
• MDL: MFCD26397905
• CID: 2142880
• Update Time: 2025-10-28

4-(4-Ethylpiperazin-1-ylsulfonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethylpiperazin-1-ylsulfonyl)phenylboronic acid
• Boronic acid, B-​[4-​[(4-​ethyl-​1-​piperazinyl)​sulfonyl]​phenyl]​-
• (4-((4-ethylpiperazin-1-yl)sulfonyl)phenyl)boronic acid
• {4-[(4-ethylpiperazin-1-yl)sulfonyl]phenyl}boronic acid
• AM86998
• [4-(4-ethylpiperazin-1-yl)sulfonylphenyl]boronic acid
• 4-(4-Ethylpiperazin-1-ylsulfonyl)phenylboronic acid

• MDL： MFCD26397905
• Inchi： 1S/C12H19BN2O4S/c1-2-14-7-9-15(10-8-14)20(18,19)12-5-3-11(4-6-12)13(16)17/h3-6,16-17H,2,7-10H2,1H3
• InChI Key： XYNOKACGLGJGID-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(N1CCN(CC)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 396
• Topological Polar Surface Area: 89.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(4-Ethylpiperazin-1-ylsulfonyl)phenylboronic acid

Comprehensive Overview of 4-(4-Ethylpiperazin-1-ylsulfonyl)phenylboronic acid (CAS No. 486422-70-2)

4-(4-Ethylpiperazin-1-ylsulfonyl)phenylboronic acid (CAS No. 486422-70-2) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a unique phenylboronic acid core functionalized with a 4-ethylpiperazine sulfonyl group, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions. Its molecular structure enables precise modifications in drug discovery, particularly for targeting enzyme inhibitors and bioconjugation applications.

In recent years, the demand for boronic acid-based compounds has surged due to their role in developing next-generation therapeutics, including cancer treatments and diabetes medications. Researchers frequently search for "486422-70-2 applications" or "4-(4-Ethylpiperazin-1-ylsulfonyl)phenylboronic acid solubility," reflecting its relevance in biomedical engineering. The compound's sulfonamide moiety also attracts attention for its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation.

From a synthetic perspective, CAS No. 486422-70-2 is valued for its stability under aqueous conditions, a critical factor for biocompatible reactions. Its boronate ester formation capability with diols aligns with trends in glucose sensing and diagnostic tools. Industry professionals often inquire about "486422-70-2 suppliers" or "phenylboronic acid derivatives in drug delivery," highlighting its commercial and academic significance.

Environmental and green chemistry advancements have further propelled interest in this compound. Its potential for catalytic applications in renewable energy systems, such as hydrogen storage, aligns with global sustainability goals. Analytical techniques like HPLC and NMR are commonly employed to validate its purity, addressing queries like "how to characterize 486422-70-2."

In summary, 4-(4-Ethylpiperazin-1-ylsulfonyl)phenylboronic acid exemplifies innovation at the intersection of chemistry and biotechnology. Its multifaceted applications—from precision medicine to smart materials—ensure its prominence in scientific literature and industrial workflows. Future research may explore its nanostructure integration or bioorthogonal chemistry potential, solidifying its role in 21st-century science.